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Compound of Interest

Compound Name: LM10

Cat. No.: B608613

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing the autoclavable LM10
Microfluidizer for aseptic processing. The protocols detailed below are designed to ensure the
sterility and integrity of your samples, a critical aspect of research and drug development. By
following these guidelines, users can confidently process a variety of formulations, including
emulsions, dispersions, and cell disruptions, under sterile conditions.

The LM10 Microfluidizer is a lab-scale, high-shear homogenizer that is easily autoclavable,
making it a valuable tool for aseptic applications.[1][2] Its ability to achieve unmatched size
reduction and consistent results makes it ideal for creating sterile nano-emulsions and other
formulations where maintaining sterility throughout the process is paramount.

Data Presentation: Sterilization and Processing
Parameters

The following table summarizes key quantitative data for the sterilization and operation of the
autoclavable components of the LM10 Microfluidizer. These parameters are based on
established standards for steam sterilization of stainless steel and glass laboratory equipment.
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Parameter Value Unit Notes

Suitable for
) ) unwrapped stainless
Autoclave Cycle Type Gravity Displacement -
steel and glass

components.

Standard temperature

Sterilization -
121 °C for steam sterilization.
Temperature
[3]
o ] Minimum
Sterilization Time ) ]
30 minutes recommended time for
(Exposure) )
gravity cycles.[4]
Ensures components
Drying Time 20-30 minutes are dry to prevent

recontamination.

Maximum operating
Up to 1586 (23,000) bar (psi) pressure of the LM10.
[1]

Operating Pressure
(LM10)

. . Minimum volume
Minimum Sample Size

30 mL required for
(LM10)

processing.[1]

Experimental Protocols
Protocol 1: Cleaning and Preparation of LM10
Components for Autoclaving

Objective: To thoroughly clean and prepare the autoclavable components of the LM10
Microfluidizer for steam sterilization.

Materials:
o Detergent (neutral pH, laboratory-grade)

e Deionized (DI) water
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Soft-bristled brushes

Lint-free wipes

Autoclave pouches or wrapping material

Autoclave indicator tape

Procedure:

Disassembly: Carefully disassemble the wetted path components of the LM10 that are
designated as autoclavable by the manufacturer. This typically includes the 300 ml glass
reservoir, cooling coil and bath assembly, and the ceramic Interaction Chamber™.[1]

Initial Rinse: Rinse all disassembled components thoroughly with warm tap water to remove
any visible product residue.

Detergent Wash: Prepare a solution of neutral pH laboratory-grade detergent according to
the manufacturer's instructions. Using soft-bristled brushes, scrub all surfaces of the
components, paying close attention to crevices and connection points.

Rinse: Thoroughly rinse all components with deionized (DI) water to remove all traces of
detergent. A final rinse with water for injection (WFI) is recommended for pharmaceutical
applications.

Final Inspection: Visually inspect each component for any remaining residue or
contamination. If any is present, repeat the cleaning process.

Drying: Allow the components to air dry completely in a clean environment or use lint-free
wipes to manually dry them.

Wrapping: Individually wrap each component or place them in autoclave-safe pouches.
Ensure the wrapping allows for steam penetration.

Indicator Tape: Secure the wrapping with autoclave indicator tape. This tape will change
color to provide a visual indication that the items have been through a sterilization cycle.
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Protocol 2: Autoclave Sterilization of LM10 Components

Objective: To sterilize the prepared LM10 components using a steam autoclave.
Materials:

¢ Cleaned and wrapped LM10 components

e Steam autoclave

 Biological indicators (optional, for validation)

Procedure:

o Loading the Autoclave: Place the wrapped components in the autoclave chamber, ensuring
that there is adequate space between items for steam circulation. Do not overload the
chamber.

e Cycle Selection: Select a gravity displacement cycle. For liquids, a slow exhaust cycle
should be used to prevent boiling over.[5]

o Set Parameters: Set the sterilization temperature to 121°C and the exposure time to a
minimum of 30 minutes. The drying time should be set for at least 20-30 minutes.

» Run Cycle: Start the autoclave cycle.

e Unloading: Once the cycle is complete and the pressure has returned to a safe level,
carefully open the autoclave door. Allow the components to cool and dry completely inside
the autoclave before removing them to prevent condensation and potential recontamination.

o Storage: Store the sterilized components in a clean, dry, and controlled environment until
ready for use.

Protocol 3: Aseptic Assembly and Operation of the LM10
Microfluidizer

Objective: To assemble the sterile LM10 components and perform aseptic processing of a
sample.
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Materials:

o Sterile LM10 components

e Laminar flow hood or biological safety cabinet
o Sterile gloves, gown, and face mask

e 70% sterile isopropyl alcohol (IPA)

 Sterile tubing and connectors

» Sterile sample and collection vessels
Procedure:

» Prepare the Aseptic Environment: Sanitize the laminar flow hood or biological safety cabinet
with 70% sterile IPA.

e Aseptic Gowning: Don sterile gloves, gown, and a face mask.

e Component Introduction: Introduce the sterile, wrapped LM10 components into the aseptic
environment.

o Aseptic Assembly: Carefully unwrap the sterile components. Aseptically assemble the LM10
wetted path according to the manufacturer's instructions. Ensure all connections are secure
to prevent leaks.

e System Sanitization (Optional but Recommended): Flush the assembled fluid path with a
sterile solution (e.g., sterile water for injection or a suitable sanitizing agent followed by a
sterile rinse) to remove any potential endotoxins or pyrogens.

o Sample Processing:

o Aseptically connect the sterile sample container to the inlet of the LM10 using sterile
tubing and connectors.

o Aseptically connect a sterile collection vessel to the outlet.
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o Set the desired processing pressure on the LM10 control interface.

o Start the LM10 to process the sample. Monitor the process for any leaks or irregularities.

o Sample Collection: Collect the processed sample in the sterile collection vessel.

o Post-Processing: Once processing is complete, stop the LM10. Aseptically disconnect the
sample and collection vessels.

o Disassembly and Cleaning: Disassemble the wetted path components inside the aseptic
environment. The components should be immediately cleaned following Protocol 1 to
prevent product drying and residue buildup.

Mandatory Visualizations

Diagram 1: Aseptic Processing Workflow with the
Autoclavable LM10
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Aseptic processing - Wikipedia [en.wikipedia.org]

o 2. fda.gov [fda.gov]

o 3. parallelfluidics.com [parallelfluidics.com]

e 4. Guide to Steam Sterilization Cycles | Knowledge Center [steris.com]
e 5. consteril.com [consteril.com]

 To cite this document: BenchChem. [Aseptic Processing Techniques with the Autoclavable
LM10 Microfluidizer: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b608613#aseptic-processing-techniques-
with-the-autoclavable-Im10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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